2-{3-[(4-isopropylphenoxy)methyl]benzoyl}-N-(4-nitrophenyl)hydrazinecarbothioamide

• IUPAC Name: 1-(4-nitrophenyl)-3-[[3-[(4-propan-2-ylphenoxy)methyl]benzoyl]amino]thiourea
• InChI: InChI=1S/C24H24N4O4S/c1-16(2)18-6-12-22(13-7-18)32-15-17-4-3-5-19(14-17)23(29)26-27-24(33)25-20-8-10-21(11-9-20)28(30)31/h3-14,16H,15H2,1-2H3,(H,26,29)(H2,25,27,33)
• InChI Key: RCWBDBJYYLCNIO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)OCC2=CC(=CC=C2)C(=O)NNC(=S)NC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C24H24N4O4S
• Molecular Weight: 464.5 g/mol

Description

Synthesis Analysis

The synthesis of related hydrazinecarbothioamide compounds involves various chemical reactions, including the reaction of benzoic acids hydrazides with isothiocyanates, followed by treatment with sodium hydroxide to obtain triazole derivatives. These steps are crucial in building the complex structure of hydrazinecarbothioamides, which may share synthesis pathways with the target compound (Barbuceanu et al., 2014).

Molecular Structure Analysis

Molecular structure analysis of related compounds, such as various hydrazinecarbothioamides, reveals detailed insights into their chemical composition and structural features. These analyses often involve advanced spectroscopic techniques like 1H-NMR, 13C-NMR, IR, mass spectral studies, and elemental analysis, providing a deep understanding of the compound's molecular architecture (Barbuceanu et al., 2014).

Chemical Reactions and Properties

Hydrazinecarbothioamide compounds participate in various chemical reactions, leading to the formation of different derivatives with unique properties. For instance, reactions with α-halogenated ketones in basic media afford S-alkylated derivatives, showcasing the compound's reactivity and potential for chemical modifications (Barbuceanu et al., 2014).

Physical Properties Analysis

The physical properties of hydrazinecarbothioamide derivatives, including solubility, melting point, and molecular weight, are critical for understanding their behavior in different environments. While specific data on the target compound may not be directly available, related research indicates that these properties are influenced by the compound's molecular structure and substituents (Barbuceanu et al., 2014).

Chemical Properties Analysis

The chemical properties of hydrazinecarbothioamide compounds, such as their reactivity, stability, and antioxidant activity, are of significant interest. For example, certain hydrazinecarbothioamides have shown excellent antioxidant activity, suggesting potential applications in various fields. These properties are determined through experimental studies, including DPPH method for antioxidant activity assessment (Barbuceanu et al., 2014).

Scientific Research Applications

Synthesis and Structural Characterization

The synthesis of hydrazinecarbothioamide derivatives involves condensation reactions and subsequent complexation with metals such as copper(II) and nickel(II). These compounds exhibit distinct geometries, as evidenced by single-crystal X-ray diffraction methods, showcasing square planar and distorted octahedral geometries for copper(II) and nickel(II) complexes, respectively (Muralisankar et al., 2016). These structural features are crucial for understanding the electronic and spatial characteristics that contribute to their biological activities.

Interaction with DNA/Proteins

The ability of these complexes to bind with calf thymus DNA (CT DNA) and bovine serum albumin (BSA) suggests potential applications in the modulation of biological processes. Notably, DNA cleavage studies demonstrated that the complexes could cleave DNA without external agents, indicating their potential use in therapeutic interventions targeting DNA integrity (Muralisankar et al., 2016).

Bioactivity

• Antimicrobial Activity

  Compounds derived from hydrazinecarbothioamide have been evaluated for their antimicrobial efficacy. For example, derivatives have shown significant activity against bacterial and fungal strains, highlighting their potential as antimicrobial agents (Gondhani et al., 2013).

• Antioxidant Activity

  Hydrazinecarbothioamide derivatives exhibit excellent antioxidant properties, as demonstrated in DPPH assays. These properties suggest their potential utility in combating oxidative stress-related diseases (Barbuceanu et al., 2014).

• Anticancer Activity

  The in vitro cytotoxicity studies against lung cancer cell lines reveal that certain copper(II) and nickel(II) complexes derived from hydrazinecarbothioamide derivatives possess significant anticancer activity. The lower toxicity towards normal cells further underscores their therapeutic potential (Muralisankar et al., 2016).